2-Methyl-4-benzothiazolesulfonamide

• Molecular Formula: C8H8N2O2S2
• Molecular Weight: 228.3 g/mol
• IUPAC Name: 2-methyl-1,3-benzothiazole-4-sulfonamide
• InChI: InChI=1S/C8H8N2O2S2/c1-5-10-8-6(13-5)3-2-4-7(8)14(9,11)12/h2-4H,1H3,(H2,9,11,12)
• InChI Key: UDJVVYUCCPYGEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=CC=C2S(=O)(=O)N

Description

2-Methyl-4-benzothiazolesulfonamide is a useful research compound. Its molecular formula is C8H8N2O2S2 and its molecular weight is 228.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 18 g of the product from Example 1 in 170 mL of tetrahydrofuran was cooled to 0° C. under an atmosphere of nitrogen and treated with 5 mL of anhydrous ammonia. The mixture was stirred at room temperature for about an hour, filtered to remove the ammonium chloride, and the filtrate concentrated in vacuo to give an off-white solid. This crude product was purified by silica gel chromatography; elution with ethyl acetate-hexanes (3:1) gave 1.9 g of 2-methyl-4-benzothiazolesulfonamide as a white powder, m.p. 236°-239° C.; NMR (DMSO-d6 /CDCl3): δ 2.95 (3H, s), 7.0 (2H, br s, SO2NH2), 7.55 (1H, t, J=8 Hz), 8.0 (1H, dd, J=2,8 Hz), 8.2 (1H, dd, J=2,8 Hz).